Cas no 1261439-72-8 (2,2'-Dichloro-5'-(trifluoromethyl)propiophenone)

• Product Name: 2,2'-Dichloro-5'-(trifluoromethyl)propiophenone
• CAS No: 1261439-72-8
• MF: C₁₀H₇Cl₂F₃O
• MW: 271.063191652298
• CID: 4984644
• Update Time: 2025-11-01

2,2'-Dichloro-5'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2,2'-Dichloro-5'-(trifluoromethyl)propiophenone
• 2-chloro-1-(2-chloro-5-(trifluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C10H7Cl2F3O/c1-5(11)9(16)7-4-6(10(13,14)15)2-3-8(7)12/h2-5H,1H3
• InChI Key： AZPGTTCRKXZUSQ-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C(=CC=C(C(F)(F)F)C=1)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1

Additional information on 2,2'-Dichloro-5'-(trifluoromethyl)propiophenone

Research Briefing on 2,2'-Dichloro-5'-(trifluoromethyl)propiophenone (CAS: 1261439-72-8) in Chemical Biology and Pharmaceutical Applications

2,2'-Dichloro-5'-(trifluoromethyl)propiophenone (CAS: 1261439-72-8) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This trifluoromethylated propiophenone derivative exhibits distinctive electronic properties conferred by the chlorine and trifluoromethyl substituents, making it a valuable scaffold for the development of bioactive molecules. Recent studies have explored its utility as a synthetic intermediate, its role in modulating biological targets, and its physicochemical properties that influence drug-like characteristics.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's potential as a building block for kinase inhibitors. Researchers demonstrated that 2,2'-Dichloro-5'-(trifluoromethyl)propiophenone could be efficiently converted into pyrazole derivatives showing selective inhibition of JAK2 kinase, with IC50 values in the low micromolar range. The trifluoromethyl group was found to significantly enhance membrane permeability while the chlorine atoms contributed to target binding affinity, highlighting the compound's dual role in optimizing both pharmacokinetic and pharmacodynamic properties.

In synthetic chemistry applications, a recent breakthrough published in Organic Letters (2024) described a novel palladium-catalyzed cross-coupling reaction using 1261439-72-8 as a key intermediate. The protocol enabled efficient construction of complex biaryl systems with excellent regioselectivity, attributed to the electronic effects of the substituents on the propiophenone core. This methodology has been applied to the synthesis of several drug candidates currently in preclinical development.

From a drug metabolism perspective, studies have characterized the metabolic stability of 2,2'-Dichloro-5'-(trifluoromethyl)propiophenone and its derivatives. The trifluoromethyl group demonstrates remarkable resistance to oxidative metabolism, while the chlorine atoms undergo selective hepatic dehalogenation. These findings, published in Drug Metabolism and Disposition (2023), provide important insights for medicinal chemists designing analogs with improved metabolic profiles.

Ongoing research is exploring the compound's potential in targeted protein degradation. Preliminary results presented at the 2024 American Chemical Society meeting suggest that derivatives of 1261439-72-8 can be effectively incorporated into PROTAC (PROteolysis TArgeting Chimera) molecules, leveraging the compound's ability to simultaneously engage target proteins and E3 ubiquitin ligases. This application could significantly expand the therapeutic potential of this chemical scaffold.

In conclusion, 2,2'-Dichloro-5'-(trifluoromethyl)propiophenone (1261439-72-8) represents a versatile and pharmacologically relevant structure with multiple applications in drug discovery and development. Its unique combination of substituents offers opportunities for creating compounds with optimized biological activity and drug-like properties. Future research directions may include further exploration of its structure-activity relationships and expansion of its utility in emerging therapeutic modalities.